Cas no 2411304-63-5 (N-3-(1H-pyrazol-1-yl)pentylprop-2-enamide)

N-3-(1H-pyrazol-1-yl)pentylprop-2-enamide is a specialized acrylamide derivative featuring a pyrazole moiety, which enhances its reactivity and functional versatility in organic synthesis. The compound’s structure combines an unsaturated acrylamide group with a pentyl linker and a pyrazole heterocycle, making it valuable for applications in polymer chemistry, crosslinking reactions, and as a building block for advanced materials. Its dual functional groups (acrylamide and pyrazole) enable selective modifications, facilitating the development of tailored macromolecules or bioactive compounds. The product exhibits stability under standard handling conditions while offering precise reactivity in controlled environments, making it suitable for research and industrial applications requiring fine-tuned molecular design.

N-3-(1H-pyrazol-1-yl)pentylprop-2-enamide structure

2411304-63-5 structure

Product Name:N-3-(1H-pyrazol-1-yl)pentylprop-2-enamide

CAS No:2411304-63-5

MF:C₁₁H₁₇N₃O

MW:207.272182226181

CID:5355268

PubChem ID:146095203

Update Time:2025-10-30

N-3-(1H-pyrazol-1-yl)pentylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

- N-(3-Pyrazol-1-ylpentyl)prop-2-enamide
- N-[3-(1H-pyrazol-1-yl)pentyl]prop-2-enamide
- Z3816900953
- N-3-(1H-pyrazol-1-yl)pentylprop-2-enamide
- Inchi： 1S/C11H17N3O/c1-3-10(14-9-5-7-13-14)6-8-12-11(15)4-2/h4-5,7,9-10H,2-3,6,8H2,1H3,(H,12,15)
- InChI Key： RFFZXRHVGKRAON-UHFFFAOYSA-N
- SMILES： O=C(C=C)NCCC(CC)N1C=CC=N1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 6
Complexity: 218
XLogP3: 1.4
Topological Polar Surface Area: 46.9

N-3-(1H-pyrazol-1-yl)pentylprop-2-enamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26577011-0.05g	N-[3-(1H-pyrazol-1-yl)pentyl]prop-2-enamide	2411304-63-5	95.0%	0.05g	$246.0	2025-03-20

N-3-(1H-pyrazol-1-yl)pentylprop-2-enamide Related Literature

1. Distributed research: a new paradigm for undergraduate research and global problem solving†

Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
2. Evolutionary approaches in protein engineering towards biomaterial construction

Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
3. Establishing the accuracy of position-specific carbon isotope analysis of propane by GC-pyrolysis-GC-IRMS

ChangjieLiu,PengLiu,XiaofengWang,XiaoqiangLi,JuskeHorita
4. Dissolved oxygen sensor based on fluorescence quenching of oxygen-sensitive ruthenium complexes immobilized in sol–gel-derived porous silica coatings

Analyst, 1996,121, 785-788
5. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845

Additional information on N-3-(1H-pyrazol-1-yl)pentylprop-2-enamide

Research Briefing on N-3-(1H-pyrazol-1-yl)pentylprop-2-enamide (CAS: 2411304-63-5) in Chemical Biology and Pharmaceutical Applications

N-3-(1H-pyrazol-1-yl)pentylprop-2-enamide (CAS: 2411304-63-5) is a novel chemical entity that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrazole and acrylamide functional groups, exhibits promising potential as a modulator of biological targets, particularly in the context of kinase inhibition and protein-protein interaction disruption. Recent studies have explored its synthesis, physicochemical properties, and preliminary biological activities, positioning it as a candidate for further drug development.

The synthesis of N-3-(1H-pyrazol-1-yl)pentylprop-2-enamide involves a multi-step organic transformation, starting from commercially available precursors. Key steps include the formation of the pyrazole ring followed by acrylamide conjugation, yielding the final product with high purity and yield. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC have been employed to confirm the structural integrity and purity of the compound, ensuring its suitability for biological evaluations.

In vitro studies have demonstrated that N-3-(1H-pyrazol-1-yl)pentylprop-2-enamide exhibits selective inhibitory activity against a subset of protein kinases, including those implicated in inflammatory and oncogenic pathways. Mechanistic studies suggest that the compound binds to the ATP-binding site of target kinases, thereby modulating their enzymatic activity. Additionally, preliminary data indicate potential applications in disrupting protein-protein interactions, which are often challenging to target with small molecules.

Further investigations into the pharmacokinetic and pharmacodynamic properties of N-3-(1H-pyrazol-1-yl)pentylprop-2-enamide are underway. Early results suggest favorable absorption and distribution profiles, although metabolic stability and potential toxicity remain areas of active research. Computational modeling and structure-activity relationship (SAR) studies are being conducted to optimize the compound's efficacy and safety profile.

The therapeutic potential of N-3-(1H-pyrazol-1-yl)pentylprop-2-enamide spans multiple disease areas, including cancer, autoimmune disorders, and neurodegenerative diseases. Its dual functionality as a kinase inhibitor and protein-protein interaction disruptor makes it a versatile candidate for polypharmacological approaches. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical trials.

In conclusion, N-3-(1H-pyrazol-1-yl)pentylprop-2-enamide (CAS: 2411304-63-5) represents a promising scaffold for the development of next-generation therapeutics. Its unique chemical structure and broad biological activity profile underscore its potential to address unmet medical needs. Continued research and development efforts will be critical to fully elucidate its mechanisms of action and therapeutic applications.